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Compound of Interest

Compound Name: N-Methylcalycinine

Cat. No.: B049871 Get Quote

Audience: Researchers, scientists, and drug development professionals.

These application notes provide detailed protocols for the preparation, storage, and handling of

stock solutions of N-Methylcalycinine, a natural alkaloid compound. The information is

intended to ensure accuracy, reproducibility, and stability for experimental use.

Physicochemical Properties
N-Methylcalycinine is an alkaloid known for its biological activities, including the inhibition of

acetylcholinesterase (AChE).[1][2] Accurate preparation of stock solutions begins with

understanding its fundamental properties.

Property Value Reference

Molecular Formula C₁₉H₁₉NO₄ [1][3][4]

Molecular Weight 325.36 g/mol [1][4]

CAS Number 86537-66-8 [1][4]

Appearance Powder [4][5]

Purity Typically >95% [4]
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N-Methylcalycinine is a powdered solid that is not readily soluble in aqueous solutions.

Organic solvents are required for creating concentrated stock solutions.

Solvent Suitability Notes

DMSO Recommended

Common solvent for creating

high-concentration stocks for in

vitro assays.

Ethanol Suitable

Can be used, but may have

lower solubility compared to

DMSO.

Chloroform Possible

Mentioned as a potential

solvent.[2] Use with

appropriate safety measures.

Dichloromethane Possible

Mentioned as a potential

solvent.[2] Use with

appropriate safety measures.

Improving Solubility: To aid dissolution, gentle warming of the solution to 37°C or brief

sonication in an ultrasonic bath is recommended.[5] Always ensure the vial is sealed tightly

before warming to prevent evaporation.

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol details the steps to prepare a 10 mM stock solution of N-Methylcalycinine in

DMSO. This concentration is a common starting point for subsequent serial dilutions for various

experimental assays.

Materials:

N-Methylcalycinine powder (purity >95%)

Anhydrous, sterile-filtered Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes or amber glass vials

Calibrated micropipettes and sterile tips

Equipment:

Analytical balance (readable to at least 0.1 mg)

Vortex mixer

Ultrasonic bath (optional)

Workflow for Stock Solution Preparation:
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Preparation Steps

Dissolution Steps

Final Steps

Start: Equilibrate
N-Methylcalycinine to RT

Calculate Required Mass
(Mass = M x V x MW)

Accurately Weigh Powder

Add Calculated
Volume of DMSO

Vortex to Mix

Visually Inspect for
Complete Dissolution

Optional: Sonicate or
Warm Gently (37°C)

Incomplete

Aliquot into Sealed Vials

Complete

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing N-Methylcalycinine stock solution.
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Step-by-Step Procedure:

Calculation: First, calculate the mass of N-Methylcalycinine required. The formula is: Mass

(g) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol )

For 1 mL of a 10 mM solution:

Mass (mg) = 10 mmol/L × 0.001 L × 325.36 g/mol × 1000 mg/g

Mass (mg) = 3.25 mg

Weighing: Before opening, allow the vial of N-Methylcalycinine powder to equilibrate to

room temperature for at least 60 minutes to prevent condensation. Accurately weigh 3.25 mg

of the powder and place it in a sterile vial.

Dissolving: Add 1.0 mL of anhydrous DMSO to the vial containing the powder.

Mixing: Tightly seal the vial and vortex thoroughly for 1-2 minutes. Visually inspect the

solution to ensure all solid particles have dissolved. If particles remain, sonicate the vial for

5-10 minutes or warm it gently at 37°C until the solution is clear.

Aliquoting: To avoid repeated freeze-thaw cycles, dispense the stock solution into smaller,

single-use aliquots in tightly sealed vials.[2]

Molarity Calculation Table
The following table provides pre-calculated masses of N-Methylcalycinine (MW = 325.36

g/mol ) required to prepare stock solutions of various concentrations and volumes.

Desired
Concentration

Mass for 1 mL Mass for 5 mL Mass for 10 mL

1 mM 0.33 mg 1.63 mg 3.25 mg

5 mM 1.63 mg 8.13 mg 16.27 mg

10 mM 3.25 mg 16.27 mg 32.54 mg

20 mM 6.51 mg 32.54 mg 65.07 mg
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Storage and Stability
Proper storage is critical to maintain the integrity and activity of N-Methylcalycinine.

Form Temperature Duration
Key
Considerations

Solid Powder -20°C Up to 3 years

Keep vial tightly

sealed and protected

from light.[2]

4°C Up to 2 years
Suitable for shorter-

term storage.[2]

Stock Solution (in

DMSO)
-20°C Up to 1 month

Recommended for

routine use.[6]

Efficacy should be re-

examined if stored

longer.[2]

-80°C Up to 6 months
Recommended for

long-term storage.[2]

Crucial Handling Notes:

Avoid Freeze-Thaw Cycles: Repeated changes in temperature can degrade the compound.

Using single-use aliquots is strongly recommended.[2]

Protection from Light: Store both solid and solution forms protected from light, using amber

vials or by wrapping vials in foil.

Biological Context: Mechanism of Action
N-Methylcalycinine is a known inhibitor of Acetylcholinesterase (AChE).[1][2] AChE is the

enzyme responsible for the breakdown of the neurotransmitter acetylcholine (ACh) in the

synaptic cleft. By inhibiting AChE, N-Methylcalycinine increases the concentration and

duration of ACh at the synapse, leading to enhanced signaling through postsynaptic

acetylcholine receptors.
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Caption: Inhibition of Acetylcholinesterase (AChE) by N-Methylcalycinine.

Safety Precautions
Always consult the Material Safety Data Sheet (MSDS) provided by the supplier before

handling the compound.

Use standard personal protective equipment (PPE), including safety glasses, gloves, and a

lab coat.
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Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation.

DMSO can facilitate the absorption of substances through the skin; exercise caution and

wear appropriate gloves.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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